4-Cyclopropoxy-2-methylnicotinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-9(10(12)13)8(4-5-11-6)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,12,13)
• InChI Key: GMXRUVGJKJWSOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1C(=O)O)OC2CC2

Description

4-Cyclopropoxy-2-methylnicotinic acid is a nicotinic acid derivative featuring a cyclopropoxy substituent at the 4-position and a methyl group at the 2-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-methylnicotinic acid typically involves the introduction of the cyclopropoxy group and the methyl group onto the nicotinic acid framework. One common method involves the use of cyclopropyl bromide and 2-methylnicotinic acid as starting materials. The reaction is carried out under basic conditions, often using a strong base like sodium hydride or potassium tert-butoxide, to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-methylnicotinic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride or sodium borohydride to reduce specific functional groups.

Substitution: Nucleophilic substitution reactions can be performed to replace the cyclopropoxy group with other substituents using appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydride (NaH), potassium tert-butoxide (KOtBu)

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

4-Cyclopropoxy-2-methylnicotinic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential role in modulating biological pathways and as a probe in biochemical assays.

Medicine: Explored for its therapeutic potential in treating various diseases, including its role as an anti-inflammatory or anticancer agent.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methylnicotinic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To evaluate 4-cyclopropoxy-2-methylnicotinic acid, we compare it with two related compounds from the evidence: 2-(4-chloro-2-methylphenoxy)propionic acid and 2-chloro-6-methylpyrimidine-4-carboxylic acid. Key differences in substituents, toxicity, and applications are highlighted below:

Table 1: Structural and Functional Comparison

Property	4-Cyclopropoxy-2-methylnicotinic Acid	2-(4-Chloro-2-methylphenoxy)propionic Acid	2-Chloro-6-methylpyrimidine-4-carboxylic Acid
Core Structure	Pyridine ring	Phenoxypropionic acid	Pyrimidine ring
Substituents	Cyclopropoxy (4-), methyl (2-)	Chloro (4-), methyl (2-)	Chloro (2-), methyl (6-)
Electron Effects	Cyclopropoxy (electron-donating, ring strain)	Chloro (electron-withdrawing)	Chloro (electron-withdrawing)
Toxicity Profile	Not reported (inferred low acute toxicity)	Severe irritant; requires workplace controls	Limited data (handling precautions advised)
Applications	Potential pharmaceutical intermediate	Herbicide precursor	Agrochemical or medicinal synthesis

Key Findings:

Chloro groups in the other compounds (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) increase electrophilicity, making them more reactive in cross-coupling reactions .

Toxicity and Handling: 2-(4-Chloro-2-methylphenoxy)propionic acid is classified as a severe irritant, necessitating stringent workplace controls (e.g., enclosed processes, ventilation) . In contrast, the cyclopropoxy derivative’s toxicity is unreported but likely milder due to the absence of reactive halogen atoms.

Functional Utility: Phenoxypropionic acids (e.g., 2-(4-chloro-2-methylphenoxy)propionic acid) are precursors to herbicides, while pyrimidine derivatives (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) are intermediates in antiviral or fungicidal agents .